Cas no 1093072-16-2 (8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzofuro[3,2-b]pyridine)

• Product Name: 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzofuro[3,2-b]pyridine
• CAS No: 1093072-16-2
• MF: C₁₇H₁₈BNO₃
• MW: 295.140724658966
• CID: 2136194
• Update Time: 2023-11-19

8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzofuro[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Benzofuro[3,2-b]pyridine
• CID 89948244
• Benzofuro[3,2-b]pyridine, 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzofuro[3,2-b]pyridine

• Inchi： 1S/C17H18BNO3/c1-16(2)17(3,4)22-18(21-16)11-7-8-13-12(10-11)15-14(20-13)6-5-9-19-15/h5-10H,1-4H3
• InChI Key： NUQBTQWMAOIDOM-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C4=C(C=CC=N4)O3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 426
• Topological Polar Surface Area: 44.5

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 435.4±25.0 °C(Predicted)
• pka: 4.27±0.40(Predicted)